Cas no 100186-17-2 (1,2-Benzenediol,4-(1,1-dimethylpentyl)-)

1,2-Benzenediol,4-(1,1-dimethylpentyl)- structure
100186-17-2 structure
Product Name:1,2-Benzenediol,4-(1,1-dimethylpentyl)-
CAS No:100186-17-2
MF:C13H20O2
MW:208.296704292297
CID:123986
PubChem ID:4108630
Update Time:2025-04-18

1,2-Benzenediol,4-(1,1-dimethylpentyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediol,4-(1,1-dimethylpentyl)-
    • 1,2-Benzenediol,4-(1,1-dimethylpentyl)-(9CI)
    • 4-(2-Methyl-2-hexanyl)-1,2-benzenediol
    • 4-(1,1-dimethylallyloxy)benzaldehyde
    • 4-(1,1-dimethylethyl)-3-(methoxy)benzaldehyde
    • 4-(1,1-Dimethylpentyl)-1,2-benzenediol
    • AGN-PC-00LFSV
    • Benzaldehyde, 4-[(1,1-dimethyl-2-propenyl)oxy]-
    • CTK1F8320
    • 100186-17-2
    • AKOS024366496
    • 4-(2-methylhexan-2-yl)benzene-1,2-diol
    • Inchi: 1S/C13H20O2/c1-4-5-8-13(2,3)10-6-7-11(14)12(15)9-10/h6-7,9,14-15H,4-5,8H2,1-3H3
    • InChI Key: ZWJIMGJEFLXTOY-UHFFFAOYSA-N
    • SMILES: OC1=C(C=CC(=C1)C(C)(C)CCCC)O

Computed Properties

  • Exact Mass: 208.1464
  • Monoisotopic Mass: 208.146
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46
  • LogP: 3.56560
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